- Transition-metal-free decarboxylative bromination of aromatic carboxylic acids, Chemical Science, 2018, 9(15), 3860-3865
Cas no 90434-19-8 (1,3-Dibromo-2,4-dimethylbenzene)
90434-19-8 structure
Product Name:1,3-Dibromo-2,4-dimethylbenzene
CAS No:90434-19-8
MF:C8H8Br2
MW:263.957120895386
MDL:MFCD11846009
CID:1029347
PubChem ID:34344
Update Time:2024-10-26
1,3-Dibromo-2,4-dimethylbenzene Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dibromo-2,4-dimethylbenzene
- 2,4-Dibromo-m-xylene
- 1,3-Dibrom-2,4-dimethyl-benzol
- 1,3-dibromo-2,4-dimethyl-benzene
- 2,4-Dibrom-m-xylol
- 1,3-Dibromo-2,4-dimethylbenzene (ACI)
- m-Xylene, 2,4-dibromo- (7CI)
- AKOS015995440
- 90434-19-8
- EN300-2003030
- CS-0061133
- Benzene, 1,3-dibromo-2,4-dimethyl-
- SCHEMBL3396598
- AS-45887
- SY239595
- CK2331
- DB-078685
- 2.4-Dibrom-1.3-dimethylbenzol
- MFCD11846009
- DTXSID00275094
-
- MDL: MFCD11846009
- Inchi: 1S/C8H8Br2/c1-5-3-4-7(9)6(2)8(5)10/h3-4H,1-2H3
- InChI Key: IMZDRWXCQFBOJD-UHFFFAOYSA-N
- SMILES: BrC1C(C)=C(Br)C(C)=CC=1
Computed Properties
- Exact Mass: 261.89900
- Monoisotopic Mass: 261.89928g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.710
- Boiling Point: 269 ºC
- Flash Point: 125 ºC
- PSA: 0.00000
- LogP: 3.82840
1,3-Dibromo-2,4-dimethylbenzene Customs Data
- HS CODE:2903999090
- Customs Data:
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
1,3-Dibromo-2,4-dimethylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 037661-1g |
2,4-Dibromo-m-xylene |
90434-19-8 | 97% | 1g |
£28.00 | 2022-03-01 | |
| Fluorochem | 037661-5g |
2,4-Dibromo-m-xylene |
90434-19-8 | 97% | 5g |
£125.00 | 2022-03-01 | |
| Fluorochem | 037661-25g |
2,4-Dibromo-m-xylene |
90434-19-8 | 97% | 25g |
£374.00 | 2022-03-01 | |
| Fluorochem | 037661-100g |
2,4-Dibromo-m-xylene |
90434-19-8 | 97% | 100g |
£933.00 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD257864-1g |
1,3-Dibromo-2,4-dimethylbenzene |
90434-19-8 | 96% | 1g |
¥92.0 | 2024-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD257864-5g |
1,3-Dibromo-2,4-dimethylbenzene |
90434-19-8 | 96% | 5g |
¥332.0 | 2024-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD257864-25g |
1,3-Dibromo-2,4-dimethylbenzene |
90434-19-8 | 96% | 25g |
¥1140.0 | 2024-04-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ON464-1g |
1,3-Dibromo-2,4-dimethylbenzene |
90434-19-8 | 96% | 1g |
144.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ON464-5g |
1,3-Dibromo-2,4-dimethylbenzene |
90434-19-8 | 96% | 5g |
410.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ON464-200mg |
1,3-Dibromo-2,4-dimethylbenzene |
90434-19-8 | 96% | 200mg |
55.0CNY | 2021-07-15 |
1,3-Dibromo-2,4-dimethylbenzene Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Tripotassium phosphate , Tetrabutylammonium tribromide Solvents: Acetonitrile ; 16 h, 100 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: 1-Butanaminium, N,N,N-tributyl-, dichlorobromate(1-) (1:1) Catalysts: Zinc bromide Solvents: Nitromethane
Reference
- Bromination of aromatic hydrocarbons with tetraalkylammonium dichlorobromate(1-). II, Wakayama Daigaku Kyoikugakubu Kiyo, 2002, 52, 27-46
Production Method 3
Reaction Conditions
1.1 Reagents: Bromine Catalysts: Gallium chloride Solvents: Methylcyclohexane ; 1 min, rt
Reference
- One-pot aromatic bromination-rearrangement catalyzed by GaCl3, ARKIVOC (Gainesville, 2003, (8), 24-34
Production Method 4
Reaction Conditions
1.1 Reagents: Bromine Catalysts: Gallium chloride Solvents: Methylcyclohexane ; 12 h, rt
Reference
- One-pot aromatic bromination-rearrangement catalyzed by GaCl3, ARKIVOC (Gainesville, 2003, (8), 24-34
1,3-Dibromo-2,4-dimethylbenzene Raw materials
1,3-Dibromo-2,4-dimethylbenzene Preparation Products
1,3-Dibromo-2,4-dimethylbenzene Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
90434-19-8 (1,3-Dibromo-2,4-dimethylbenzene) Related Products
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- 553-94-6(2,5-Dimethylbromobenzene)
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